Cas no 713500-85-7 (1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 713500-85-7
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6496853
• Update Time: 2025-05-20

1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 2-chloro-5-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl ethyl ether
• 1H-Imidazole, 1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-4,5-dihydro-2-phenyl-

• Inchi： 1S/C17H17ClN2O3S/c1-2-23-16-12-14(8-9-15(16)18)24(21,22)20-11-10-19-17(20)13-6-4-3-5-7-13/h3-9,12H,2,10-11H2,1H3
• InChI Key： YUZXZLANSZLEIJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(S(C2=CC=C(Cl)C(OCC)=C2)(=O)=O)CCN=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 514.3±60.0 °C(Predicted)
• pka: -3.45±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 713500-85-7 and Product Name: 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

The compound with the CAS number 713500-85-7 and the product name 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzenesulfonyl group, which is known for its role in modulating various biological pathways, and a dihydroimidazole core, which is frequently utilized in the design of bioactive agents.

Recent research has highlighted the importance of 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole in the development of novel pharmaceutical agents. Studies have demonstrated that the presence of the chloro and ethoxy substituents on the aromatic ring significantly influences the pharmacokinetic properties of the compound. These substituents enhance the lipophilicity and metabolic stability, making the molecule a promising candidate for further development into a drug candidate.

The benzenesulfonyl moiety in this compound has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is often mediated through hydrogen bonding and hydrophobic interactions, which are critical for achieving high binding affinity. The dihydroimidazole core provides additional flexibility to the molecule, allowing it to adopt multiple conformations that can optimize its interaction with biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole has shown potential as a PPI inhibitor due to its ability to disrupt critical protein interactions involved in various diseases. Preliminary in vitro studies have indicated that this compound can effectively inhibit the activity of key enzymes implicated in cancer progression, inflammation, and other pathological conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and ethoxy substituents on the aromatic ring is achieved through nucleophilic aromatic substitution reactions, which are well-established in organic chemistry. The subsequent formation of the benzenesulfonyl group is accomplished through sulfonylation reactions, which are critical for establishing the pharmacophoric features of the molecule.

The dihydroimidazole core is synthesized through cyclization reactions that involve condensation of appropriate precursors under controlled conditions. The choice of starting materials and reaction conditions significantly impacts the yield and purity of the final product. Advanced synthetic techniques such as flow chemistry have been employed to improve the efficiency and scalability of the synthesis process.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its biological activity. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties. For instance, replacing the chloro substituent with other electron-withdrawing groups can further enhance its binding affinity to biological targets. Similarly, introducing additional heterocyclic moieties can expand its spectrum of activity against different disease targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies using software such as AutoDock Vina have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These studies have provided valuable insights into optimizing its structure for improved efficacy and reduced toxicity.

The potential therapeutic applications of 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole are vast. Initial preclinical studies have suggested that it may be effective against various types of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, it has shown promise in treating inflammatory diseases by modulating inflammatory cytokine production.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising drug candidates like this one.

In conclusion, 1-(4-chloro-3-ethoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 713500-85-7) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features make it an attractive candidate for further development into a novel drug entity. Continued research efforts will be essential to fully elucidate its biological activity and explore new avenues for its medical application.